Cas no 90767-27-4 (Quinoline, 6,8-dibromo-2-methyl-)
6,8-Dibromo-2-methylquinoline is a brominated quinoline derivative characterized by its distinct molecular structure, featuring bromine substitutions at the 6 and 8 positions and a methyl group at the 2 position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its brominated structure enhances reactivity, making it valuable for further functionalization or as a building block in heterocyclic chemistry. The methyl group contributes to steric and electronic modulation, influencing selectivity in coupling reactions. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity. Typical applications include ligand synthesis and material science research.
90767-27-4 structure
Product Name:Quinoline, 6,8-dibromo-2-methyl-
CAS No:90767-27-4
MF:C10H7Br2N
MW:300.977280855179
CID:4304533
PubChem ID:18374503
Update Time:2025-10-19
Quinoline, 6,8-dibromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 6,8-dibromo-2-methyl-
- DA-01242
- SCHEMBL7186476
- MEYVEXMDLAUCOT-UHFFFAOYSA-N
- 6,8-dibromo-2-methylQuinoline
- 90767-27-4
-
- Inchi： 1S/C10H7Br2N/c1-6-2-3-7-4-8(11)5-9(12)10(7)13-6/h2-5H,1H3
- InChI Key： MEYVEXMDLAUCOT-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(Br)=CC=2Br)C=CC=1C
Computed Properties
- Exact Mass: 300.89247Da
- Monoisotopic Mass: 298.89452Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 12.9Ų
Quinoline, 6,8-dibromo-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-56319024-1.0g |
6,8-dibromo-2-methylquinoline |
90767-27-4 | 95% | 1.0g |
$0.0 | 2022-12-06 |
Quinoline, 6,8-dibromo-2-methyl- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
90767-27-4 (Quinoline, 6,8-dibromo-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
